Cas no 92398-53-3 (2-Amino-2-ethylbutanoic acid hydrochloride)

• Product Name: 2-Amino-2-ethylbutanoic acid hydrochloride
• CAS No: 92398-53-3
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD24448810
• CID: 3047794
• PubChem ID: 19899468
• Update Time: 2025-06-12

2-Amino-2-ethylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-ethylbutanoic acid HCl
• 2-amino-2-ethylbutanoic acid;hydrochloride
• AT23408
• V9173
• Butanoic acid, 2-amino-2-ethyl-, hydrochloride
• 2-Amino-2-ethylbutanoic acid hydrochloride

• MDL： MFCD24448810
• Inchi： 1S/C6H13NO2.ClH/c1-3-6(7,4-2)5(8)9;/h3-4,7H2,1-2H3,(H,8,9);1H
• InChI Key： VEEPAFAJGSCBOE-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC)(CC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-ethylbutanoic acid hydrochloride

Recent Advances in the Study of 2-Amino-2-ethylbutanoic acid hydrochloride (CAS: 92398-53-3)

2-Amino-2-ethylbutanoic acid hydrochloride (CAS: 92398-53-3) is a synthetic amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has been the subject of numerous studies aimed at exploring its potential applications in drug development, biochemical research, and therapeutic interventions. Recent advancements in synthetic methodologies and analytical techniques have further propelled the investigation of this molecule, shedding light on its mechanistic pathways and biological activities.

One of the key areas of interest surrounding 2-Amino-2-ethylbutanoic acid hydrochloride is its role as a building block in the synthesis of peptidomimetics and other bioactive compounds. Researchers have utilized this molecule to develop novel analogs with enhanced stability and bioavailability, addressing some of the limitations associated with natural amino acids. Furthermore, its hydrochloride salt form has been shown to improve solubility, making it a more viable candidate for pharmaceutical formulations. These developments underscore the compound's versatility and its potential to contribute to the design of next-generation therapeutics.

Recent studies have also focused on the pharmacological properties of 2-Amino-2-ethylbutanoic acid hydrochloride. Preliminary findings suggest that this compound may exhibit modulatory effects on specific enzymatic pathways, particularly those involved in neurotransmitter synthesis and metabolism. For instance, research has indicated its potential as a precursor for gamma-aminobutyric acid (GABA) analogs, which are of interest in the treatment of neurological disorders such as epilepsy and anxiety. These findings highlight the compound's relevance in neuroscience and its potential to serve as a scaffold for the development of central nervous system (CNS)-targeted drugs.

In addition to its pharmacological applications, 2-Amino-2-ethylbutanoic acid hydrochloride has been investigated for its utility in chemical biology and proteomics. The compound's ability to incorporate into peptide chains without significantly altering their conformational stability has made it a valuable tool for studying protein-protein interactions and enzyme kinetics. Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to gain deeper insights into the compound's behavior in complex biological systems, further expanding its potential applications.

The synthesis and characterization of 2-Amino-2-ethylbutanoic acid hydrochloride have also seen notable progress. Modern synthetic routes have been developed to improve yield and purity, while advanced analytical techniques such as high-performance liquid chromatography (HPLC) and X-ray crystallography have been employed to ensure the compound's structural integrity. These methodological improvements have not only facilitated the production of high-quality material for research purposes but have also paved the way for its potential industrial-scale manufacturing.

Looking ahead, the continued exploration of 2-Amino-2-ethylbutanoic acid hydrochloride holds promise for uncovering new therapeutic avenues and biochemical tools. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the compound's potential. Future research directions may include the development of targeted delivery systems, the investigation of its metabolic fate in vivo, and the exploration of its interactions with other biomolecules. As the field progresses, this compound is likely to remain a focal point of innovation in chemical biology and pharmaceutical sciences.